2-Chloro-N-[2-(1H-indazol-6-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(1H-indazol-6-yl)ethyl]acetamide
• InChI: InChI=1S/C11H12ClN3O/c12-6-11(16)13-4-3-8-1-2-9-7-14-15-10(9)5-8/h1-2,5,7H,3-4,6H2,(H,13,16)(H,14,15)
• InChI Key: QIHQJNYCWPZCGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CCNC(=O)CCl)NN=C2
• Molecular Formula: C11H12ClN3O
• Molecular Weight: 237.68 g/mol

Description

“2-Chloro-N-[2-(1H-indazol-6-yl)ethyl]acetamide” is a compound that belongs to the class of organic compounds known as pyridinylpyrimidines. These are compounds containing a pyridinylpyrimidine skeleton, which consists of a pyridine linked (not fused) to a pyrimidine by a bond.

Synthesis Analysis

The synthesis of indazole-containing heterocyclic compounds, such as “2-Chloro-N-[2-(1H-indazol-6-yl)ethyl]acetamide”, has been a subject of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The crystal structure of a similar compound, N-(6-chloro-2-methyl-2H-indazol-5-yl)acetamide, has been studied. The asymmetric unit consists of one N-(6-chloro-2-methyl-2H-indazol-5-yl)acetamide molecule. The indazole moiety (N1–N2/C2–C8) is planar with an r.m.s. deviation from the mean plane of 0.0692 Å.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of indazole-containing compounds have been explored. These include transition metal-catalyzed reactions, reductive cyclization reactions, and the synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Mechanism of Action

While the specific mechanism of action for “2-Chloro-N-[2-(1H-indazol-6-yl)ethyl]acetamide” is not mentioned in the retrieved papers, indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents. They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease.

Future Directions

The future directions in the research of indazole-containing compounds like “2-Chloro-N-[2-(1H-indazol-6-yl)ethyl]acetamide” could involve the development of new synthetic approaches to these compounds, given their wide variety of medicinal applications. Additionally, further studies could be conducted to explore their potential uses in treating various diseases.